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Compound of Interest

Compound Name: Epoxyparvinolide

Cat. No.: B1180284 Get Quote

An In-depth Guide to the Molecular Characteristics, Potential Biological Activities, and

Associated Signaling Pathways of a Promising Sesquiterpenoid

Introduction
Epoxyparvinolide, a sesquiterpenoid natural product, presents a compelling subject for

investigation within the realms of chemical biology and drug development. Isolated from

medicinal plants such as Pogostemon parviflorus, this compound belongs to a class of

molecules renowned for their diverse and potent biological activities. This technical guide

provides a comprehensive summary of the known molecular properties of Epoxyparvinolide
and explores its potential therapeutic applications by examining the well-established biological

activities of the broader sesquiterpenoid class and extracts from its source organism.

Molecular Profile of Epoxyparvinolide
A precise understanding of a compound's molecular characteristics is fundamental to any drug

discovery endeavor. The chemical formula and molecular weight of Epoxyparvinolide are

foundational data points for dose calculations, analytical method development, and

interpretation of experimental results.

Property Value Source

Molecular Formula C₁₅H₂₂O₃ [1][2][3]

Molecular Weight 250.33 g/mol [1][2][3]
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Potential Biological Activities and Therapeutic
Indications
While specific experimental data on the biological activities of Epoxyparvinolide are limited in

the current scientific literature, valuable insights can be gleaned from studies on the extracts of

Pogostemon parviflorus and the well-documented activities of the sesquiterpenoid class of

compounds.

Insights from Pogostemon parviflorus Extracts
Pogostemon parviflorus, the plant source of Epoxyparvinolide, has been traditionally used in

medicine. Scientific investigations into its extracts have revealed promising biological activities.

Notably, ethanolic and ethyl acetate extracts of Pogostemon parviflorus leaves have

demonstrated significant antifungal and antidermatophytic properties.[4][5][6] These activities

are attributed to the presence of various phytochemicals, including triterpenes.[4][5] The

antifungal activity of these extracts suggests that Epoxyparvinolide may contribute to these

effects and could be a candidate for the development of novel antifungal agents.

Broader Context of Sesquiterpenoid Activity
Sesquiterpenoids, the chemical class to which Epoxyparvinolide belongs, are widely

recognized for their diverse pharmacological effects, particularly in the areas of oncology and

inflammation.

Anti-Cancer Potential: Numerous sesquiterpene lactones have been shown to exhibit potent

anticancer properties.[1] These compounds can modulate key signaling pathways involved in

cancer progression, including those responsible for apoptosis induction and cell cycle arrest.[1]

Some sesquiterpenoids have even progressed to clinical trials, underscoring their therapeutic

potential.[1] The structural features of Epoxyparvinolide suggest it may share these

anticancer activities.

Anti-Inflammatory Effects: Sesquiterpenes are also potent inhibitors and modulators of

inflammatory responses.[2] Their mechanisms of action often involve the targeting of specific

components of inflammatory signaling cascades, such as the nuclear factor-kappaB (NF-κB)

pathway and the production of nitric oxide (NO).[2] Given the role of chronic inflammation in a
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multitude of diseases, the potential anti-inflammatory properties of Epoxyparvinolide warrant

further investigation.

Postulated Signaling Pathways
Based on the known mechanisms of action of related sesquiterpenoids, it is plausible that

Epoxyparvinolide modulates several key intracellular signaling pathways implicated in cancer

and inflammation. Understanding these potential molecular targets is crucial for designing

mechanistic studies and identifying potential biomarkers.
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Postulated signaling pathways modulated by Epoxyparvinolide.

Sesquiterpenoids have been demonstrated to influence a variety of signaling cascades critical

to cell survival, proliferation, and inflammation. These include:

NF-κB Signaling: A key regulator of the inflammatory response. Inhibition of this pathway is a

common mechanism for the anti-inflammatory effects of natural products.[2]

STAT3 Signaling: Aberrant STAT3 activation is a hallmark of many cancers and inflammatory

diseases. Modulation of this pathway by sesquiterpene lactones can overcome

chemotherapy resistance.[1]

PI3K/Akt/mTOR Pathway: This pathway is central to cell growth, proliferation, and survival.

Its dysregulation is frequently observed in cancer.[1]

MAPK/ERK Pathway: This cascade is involved in a wide range of cellular processes,

including proliferation, differentiation, and apoptosis.[1]

Wnt/β-catenin Signaling: This pathway plays a crucial role in embryonic development and

tissue homeostasis, and its aberrant activation is linked to various cancers.[3]

Experimental Protocols: A General Framework
While specific experimental protocols for Epoxyparvinolide are not readily available, the

following outlines a general workflow for the isolation, characterization, and biological

evaluation of this and similar natural products.
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General workflow for natural product drug discovery.

1. Isolation and Purification:

Extraction: Dried and powdered plant material (Pogostemon parviflorus) is subjected to

solvent extraction, typically with ethanol or ethyl acetate, to obtain a crude extract.
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Fractionation: The crude extract is then fractionated using techniques like column

chromatography with a gradient of solvents to separate compounds based on polarity.

Purification: Fractions showing promising activity are further purified using high-performance

liquid chromatography (HPLC) to isolate pure Epoxyparvinolide.

2. Structure Elucidation:

The chemical structure of the isolated compound is confirmed using a combination of

spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS).

3. Biological Evaluation:

In Vitro Assays: The purified Epoxyparvinolide would be screened in a panel of in vitro

assays to assess its biological activity. This could include antifungal assays against

pathogenic fungi, cytotoxicity assays against various cancer cell lines, and anti-inflammatory

assays measuring the inhibition of inflammatory mediators like NO and cytokines.

Mechanism of Action Studies: To elucidate the molecular mechanism, techniques such as

Western blotting and quantitative polymerase chain reaction (qPCR) would be employed to

investigate the compound's effect on the key signaling pathways outlined above.

Conclusion and Future Directions
Epoxyparvinolide represents a promising starting point for drug discovery programs,

particularly in the areas of infectious diseases, oncology, and inflammatory disorders. While

direct experimental evidence for its biological activity is currently lacking, the well-established

pharmacological profile of sesquiterpenoids and the bioactivity of its source plant provide a

strong rationale for further investigation. Future research should focus on the total synthesis of

Epoxyparvinolide to ensure a sustainable supply for detailed biological evaluation, followed

by in-depth mechanistic studies to identify its molecular targets and signaling pathways. Such

efforts will be crucial in unlocking the full therapeutic potential of this intriguing natural product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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